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Compound of Interest

Compound Name: 2,3-Dichloro-1-propene

Cat. No.: B165496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The dichloropropene isomers, a group of chlorinated aliphatic hydrocarbons, find application

primarily as soil fumigants to control nematodes. However, their use raises environmental

concerns due to their potential for transport into various environmental compartments and their

inherent toxicity. This guide provides a comparative analysis of the environmental impact of

different dichloropropene isomers, supported by experimental data, to inform risk assessment

and management strategies.

Physicochemical Properties and Environmental
Mobility
The environmental behavior of dichloropropene isomers is largely dictated by their

physicochemical properties. Key parameters influencing their mobility and fate include vapor

pressure, water solubility, and the soil organic carbon-water partitioning coefficient (Koc).
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Property
1,1-
Dichlorop
ropene

1,2-
Dichlorop
ropene

cis-1,3-
Dichlorop
ropene

trans-1,3-
Dichlorop
ropene

2,3-
Dichlorop
ropene

3,3-
Dichlorop
ropene

Molecular

Weight (

g/mol )

110.97 110.97 110.97 110.97 110.97 110.97

Vapor

Pressure

(mm Hg at

20-25°C)

90.74 50 40 28
Not

Available

Not

Available

Water

Solubility

(mg/L at

20°C)

2700 2700 1500 2800
Highly

Soluble

Not

Available

Log Koc
Not

Available
1.67 1.4 - 1.7

Not

Available

Not

Available

Not

Available

Henry's

Law

Constant

(atm·m³/mo

l)

Not

Available
0.0021 0.001

Not

Available

Not

Available

Not

Available

Note: Data for all isomers are not consistently available in the literature.

The relatively high vapor pressures of these isomers indicate a tendency to volatilize from soil

and water surfaces into the atmosphere.[1][2][3][4] Their moderate to high water solubility,

coupled with low to moderate soil sorption coefficients (Koc), suggests a potential for leaching

into groundwater, particularly in soils with low organic matter.[2][4] The Henry's Law constants

further confirm their propensity for rapid volatilization from dissolved states.[1]

Environmental Fate and Degradation
Once released into the environment, dichloropropene isomers are subject to various transport

and degradation processes.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.oecd.org/en/publications/guidance-document-on-aquatic-toxicity-testing-of-difficult-substances-and-mixtures_0ed2f88e-en.html
https://www.atsdr.cdc.gov/toxprofiles/tp134-c5.pdf
https://www.epa.gov/sites/default/files/2019-03/documents/ambient-wqc-dichloropropane-1980.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1013LYA.txt
https://www.atsdr.cdc.gov/toxprofiles/tp134-c5.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1013LYA.txt
https://www.oecd.org/en/publications/guidance-document-on-aquatic-toxicity-testing-of-difficult-substances-and-mixtures_0ed2f88e-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Atmospheric Fate
In the atmosphere, the primary degradation pathway for dichloropropenes is reaction with

photochemically produced hydroxyl radicals.[5] The atmospheric half-life of 1,3-

dichloropropene is estimated to be between 7 and 50 hours.[6] Due to the slow nature of

photodegradation for some isomers like 1,2-dichloropropane, atmospheric transport over long

distances is possible.[5]

Soil and Water Degradation
In soil and water, dichloropropene isomers undergo both abiotic and biotic degradation.

Hydrolysis is a significant abiotic process, with the half-life of 1,3-dichloropropene in deionized

water being approximately 10 days at 20°C.[6] However, the hydrolysis of 1,1- and 1,2-

dichloropropene is expected to be much slower.[6]

Biodegradation is a key process for the removal of these compounds from soil and water. The

degradation of 1,3-dichloropropene in soil is primarily a biological process.[7] Studies have

shown that the degradation rate can be influenced by soil type and history of pesticide

application, with previously treated soils exhibiting faster degradation.[8] Notably, the trans-

isomer of 1,3-dichloropropene has been observed to degrade more rapidly than the cis-isomer

in some soils.[8] The half-life of 1,2-dichloropropane in soil is estimated to be around 52 days,

with faster dissipation in sandy soils compared to clay soils.[5]

The following diagram illustrates the key environmental fate and transport pathways for

dichloropropene isomers.
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Environmental fate and transport of dichloropropene isomers.

Ecotoxicity
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The toxicity of dichloropropene isomers to aquatic organisms varies. Generally,

dichloropropenes are more toxic than dichloropropanes.

Isomer/Compo
und

Organism
Exposure
Duration

Endpoint
Concentration
(µg/L)

Dichloropropene

s (general)

Freshwater

Aquatic Life

(most sensitive)

Chronic - 244

Dichloropropene

s (general)

Freshwater

Aquatic Life

(most sensitive)

Acute - 6,060

Dichloropropene

s (general)

Saltwater Aquatic

Life (most

sensitive)

Acute - 790

1,1-

Dichloropropane
Daphnia magna 48-hour EC50 23,000

1,2-

Dichloropropane
Daphnia magna 48-hour EC50 52,500

1,3-

Dichloropropane
Daphnia magna 48-hour EC50 282,000

1,3-

Dichloropropene
Bluegill 96-hour LC50 6,060

2,3-

Dichloropropene
Aquatic Life Acute -

Moderate

Toxicity

2,3-

Dichloropropene
Aquatic Life Chronic -

Moderate

Toxicity

3,3-

Dichloropropene
Aquatic Life - -

Harmful to

aquatic life with

long lasting

effects[9]
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EC50: The concentration of a substance that causes a defined effect in 50% of the test

population. LC50: The concentration of a substance that is lethal to 50% of the test population.

The data indicate that dichloropropenes pose a greater acute and chronic risk to freshwater

aquatic life than dichloropropanes.[3] Among the dichloropropanes, toxicity appears to

decrease as the distance between the chlorine atoms increases, with 1,1-dichloropropane

being the most toxic to Daphnia magna.[3] Information on the specific toxicity of all

dichloropropene isomers is limited, but 2,3-dichloropropene is considered to have moderate

acute and chronic toxicity to aquatic life.[10] 3,3-Dichloropropene is also classified as harmful

to aquatic life with long-lasting effects.[9]

Experimental Protocols
The data presented in this guide are derived from a variety of experimental methodologies,

often following standardized guidelines.

Soil Sorption Coefficient (Koc) Determination
The soil sorption coefficient (Koc) is a critical parameter for predicting the mobility of chemicals

in soil.[11] It is typically determined using batch equilibrium methods or high-performance liquid

chromatography (HPLC).[12] In the batch equilibrium method, a known concentration of the

dichloropropene isomer in an aqueous solution is equilibrated with a known mass of soil. The

concentrations in the aqueous and solid phases are then measured to calculate the distribution

coefficient (Kd), which is then normalized to the organic carbon content of the soil to obtain

Koc.

Biodegradation Studies
Soil biodegradation rates are often determined through laboratory incubation studies.[7] These

studies typically involve treating soil samples with a known concentration of the

dichloropropene isomer and incubating them under controlled temperature and moisture

conditions. The disappearance of the parent compound and/or the appearance of degradation

products are monitored over time using gas chromatography (GC) or other analytical

techniques.[7]

Aquatic Toxicity Testing
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Aquatic toxicity tests are conducted following standardized protocols, such as those developed

by the Organisation for Economic Co-operation and Development (OECD).[1][13] These tests

involve exposing aquatic organisms (e.g., fish, daphnids, algae) to a range of concentrations of

the test substance under controlled laboratory conditions. The endpoints measured include

mortality (LC50), immobilization (EC50), and effects on growth or reproduction.[14]

Analytical Methods for Quantification
Accurate quantification of dichloropropene isomers in environmental samples is crucial for

assessing their fate and impact. The U.S. Environmental Protection Agency (EPA) has

established several analytical methods for this purpose. These methods typically involve

extraction of the analytes from the sample matrix (water, soil, or air), followed by analysis using

gas chromatography (GC) coupled with a mass spectrometer (MS) or other sensitive detectors.

[15] For example, EPA Method 524.2 uses a purge and trap technique followed by GC/MS for

the analysis of volatile organic compounds, including some dichloropropene isomers, in water.

[5]

Conclusion
The available data indicate that dichloropropene isomers exhibit a range of environmental

behaviors and toxicities. Their volatility and potential for leaching pose risks to both the

atmosphere and groundwater. While 1,3-dichloropropene is the most well-studied isomer, the

limited data on other isomers suggest that they may also have significant environmental

impacts. The trans-isomer of 1,3-dichloropropene appears to degrade more readily in some

soils than the cis-isomer. Dichloropropenes are generally more toxic to aquatic life than their

dichloropropane counterparts. Further research is needed to fill the data gaps for the less-

studied isomers to enable a more comprehensive comparative risk assessment. This guide

highlights the importance of considering the specific properties and behaviors of each isomer

when evaluating the environmental risks associated with their use.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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